Cas no 153914-97-7 (5-Benzoyl-4-benzoyloxymethyl-1,2-O-isopropylidene-a-D-xylofuranose)

• Product Name: 5-Benzoyl-4-benzoyloxymethyl-1,2-O-isopropylidene-a-D-xylofuranose
• CAS No: 153914-97-7
• MF: C₂₃H₂₄O₈
• MW: 428.431867599487
• CID: 1059000
• PubChem ID: 57370097
• Update Time: 2025-11-01

5-Benzoyl-4-benzoyloxymethyl-1,2-O-isopropylidene-a-D-xylofuranose Chemical and Physical Properties

Names and Identifiers

• 5-Benzoyl-4-benzoyloxymethyl-1,2-O-isopropylidene-α-D-xylofuranose
• 5-BENZOYL-4-BENZOYLOXYMETHYL-1,2-O-ISOPROPYLIDENE-A-D-XYLOFURANOSE
• [(3aR,6S)-5-(benzoyloxymethyl)-6-hydroxy-2,2-dimethyl-6,6a-dihydro-3aH-furo[2,3-d][1,3]dioxol-5-yl]methyl benzoate
• {(3aR,6S)-5-[(Benzoyloxy)methyl]-6-hydroxy-2,2-dimethyltetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl}methyl benzoate
• 5-Benzoyl-4-benzoyloxymethyl-1,2-O-isopropylidene-alpha-D-xylofuranose
• 153914-97-7
• DTXSID30724601
• 5-Benzoyl-4-benzoyloxymethyl-1,2-O-isopropylidene-a-D-xylofuranose

• Inchi： 1S/C23H24O8/c1-22(2)29-17-18(24)23(31-21(17)30-22,13-27-19(25)15-9-5-3-6-10-15)14-28-20(26)16-11-7-4-8-12-16/h3-12,17-18,21,24H,13-14H2,1-2H3/t17?,18-,21-/m0/s1
• InChI Key： DIPIPCAFIWGEHH-VLQCZPCNSA-N
• SMILES： O1[C@H]2C([C@@H](C1(COC(C1C=CC=CC=1)=O)COC(C1C=CC=CC=1)=O)O)OC(C)(C)O2

Computed Properties

• Exact Mass: 428.14700
• Monoisotopic Mass: 428.14711772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 148-150°C
• Boiling Point: 565.4±45.0 °C at 760 mmHg
• Flash Point: 192.9±22.2 °C
• PSA: 100.52000
• LogP: 2.30790
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

5-Benzoyl-4-benzoyloxymethyl-1,2-O-isopropylidene-a-D-xylofuranose Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Benzoyl-4-benzoyloxymethyl-1,2-O-isopropylidene-a-D-xylofuranose

Comprehensive Overview of 5-Benzoyl-4-benzoyloxymethyl-1,2-O-isopropylidene-a-D-xylofuranose (CAS No: 153914-97-7)

The compound 5-Benzoyl-4-benzoyloxymethyl-1,2-O-isopropylidene-a-D-xylofuranose (CAS No: 153914-97-7) is a specialized furanose derivative with significant applications in organic synthesis and pharmaceutical research. This molecule features a unique structure combining benzoyl and isopropylidene groups, which enhance its reactivity and utility in glycosylation reactions. Researchers and chemists frequently explore its potential as a building block for nucleoside analogs and carbohydrate-based therapeutics, aligning with the growing demand for sugar-modified compounds in drug discovery.

In recent years, the interest in 5-Benzoyl-4-benzoyloxymethyl-1,2-O-isopropylidene-a-D-xylofuranose has surged due to its role in developing antiviral and anticancer agents. The compound’s ability to act as a protected sugar intermediate makes it invaluable for synthesizing complex biomolecules. For instance, its isopropylidene group provides stability during multi-step reactions, a feature highly sought after in medicinal chemistry. This aligns with trending searches like “protected sugar derivatives in drug design” and “glycosylation reagents for antiviral research,” reflecting its relevance in cutting-edge science.

From a synthetic perspective, CAS No: 153914-97-7 is often discussed in the context of stereoselective synthesis. Its D-xylofuranose backbone ensures high chiral purity, critical for producing enantiomerically pure pharmaceuticals. Laboratories focusing on carbohydrate chemistry frequently utilize this compound to investigate glycosidic bond formation, a topic frequently queried in academic and industrial forums. Additionally, its benzoyl groups offer selective protection strategies, addressing common challenges in multi-step organic synthesis.

The compound’s physicochemical properties, such as solubility in organic solvents and melting point, further enhance its practicality. These characteristics are often highlighted in user-generated questions like “best solvents for furanose derivatives” or “handling hygroscopic sugar intermediates.” Such queries underscore the need for detailed technical data, which manufacturers and suppliers of 5-Benzoyl-4-benzoyloxymethyl-1,2-O-isopropylidene-a-D-xylofuranose prioritize in their product documentation.

Beyond its synthetic utility, 153914-97-7 has garnered attention in bioconjugation studies. Researchers leverage its reactive sites to attach biomolecules, enabling applications in targeted drug delivery and diagnostic probes. This intersects with popular search trends like “carbohydrate-based bioconjugates” and “sugar-modified probes for imaging,” demonstrating its interdisciplinary appeal. The compound’s versatility also extends to material science, where it serves as a precursor for functionalized polymers.

Quality control and storage recommendations for 5-Benzoyl-4-benzoyloxymethyl-1,2-O-isopropylidene-a-D-xylofuranose are critical discussion points. Users often seek guidance on “stability of benzoylated sugars” or “analytical methods for furanose purity,” emphasizing the need for robust handling protocols. Suppliers typically provide HPLC or NMR-based purity certificates, ensuring compliance with industry standards for high-purity intermediates.

In summary, CAS No: 153914-97-7 represents a cornerstone in modern synthetic and pharmaceutical chemistry. Its structural features and functional groups cater to diverse applications, from nucleoside analogs to biomaterials. As interest in sugar-based therapeutics and green chemistry grows, this compound’s role is poised to expand, answering pressing questions in both academic and industrial research landscapes.